2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[3-[(2-chlorophenyl)methyl]-8-fluoro-4-oxopyrimido[5,4-b]indol-5-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C27H22ClFN4O2/c1-17-6-8-18(9-7-17)13-30-24(34)15-33-23-11-10-20(29)12-21(23)25-26(33)27(35)32(16-31-25)14-19-4-2-3-5-22(19)28/h2-12,16H,13-15H2,1H3,(H,30,34)
• InChI Key: NLOIIZOMFPXTRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C3=C(C=C(C=C3)F)C4=C2C(=O)N(C=N4)CC5=CC=CC=C5Cl
• Molecular Formula: C27H22ClFN4O2
• Molecular Weight: 488.9 g/mol
• CAS No.: 1189685-89-9

Description

2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C27H22ClFN4O2 and its molecular weight is 488.95. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Agents

Research on N-(pyridin-4-yl)-(indol-3-yl)alkylamides has identified compounds with significant antiallergic potency. A specific study highlighted a compound 406 times more potent than astemizole in an ovalbumin-induced histamine release assay, indicating potential applications in developing new antiallergic medications (Menciu et al., 1999).

Adenosine Receptor Affinity

A study on amino derivatives of 1,2,3-triazolo[4,5-d]pyrimidines showed that certain compounds possess high affinity and selectivity for the A1 adenosine receptor subtype. This finding suggests these compounds could be explored for applications in cardiovascular diseases or neurological disorders (Betti et al., 1999).

Analgesic Properties

The synthesis and pharmacological evaluation of (indol-3-yl)alkylamides revealed two compounds with promising analgesic properties, suggesting potential as pain management therapeutics (Fouchard et al., 2001).

Interaction with Biological Targets

Studies involving spectroscopic, quantum mechanical studies, and ligand-protein interactions of bioactive benzothiazolinone acetamide analogs have been conducted. These studies offer insights into the molecular interactions and potential therapeutic applications of these compounds, including their use in dye-sensitized solar cells and understanding binding interactions with biological targets (Mary et al., 2020).